Cas no 2227815-90-7 ((2R)-2-amino-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (2R)-2-amino-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227815-90-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5842242
• PubChem ID: 165964725
• Update Time: 2025-05-24

(2R)-2-amino-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• 2227815-90-7
• (2R)-2-amino-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1795430

• Inchi： 1S/C8H15N3O/c1-6(2)11-4-7(3-10-11)8(9)5-12/h3-4,6,8,12H,5,9H2,1-2H3/t8-/m0/s1
• InChI Key： QYODHBUZOKKSOZ-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1C=NN(C=1)C(C)C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on (2R)-2-amino-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Compound CAS No. 2227815-90-7: (2R)-2-amino-2-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-ol

The compound with CAS No. 2227815-90-7, commonly referred to as (2R)-2-amino-2-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, which are widely studied for their versatile applications in drug design, material science, and catalysis. The molecule's unique structure, featuring an amino alcohol moiety and a pyrazole ring, makes it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The (R)-configuration at the chiral center of this compound adds another layer of complexity, as stereochemistry plays a critical role in determining the pharmacokinetic and pharmacodynamic properties of drugs. Researchers have reported that the amino alcohol functionality can act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and interaction with biological systems.

In terms of synthesis, the compound is typically prepared through multi-step reactions involving the formation of the pyrazole ring followed by selective substitution to introduce the amino alcohol group. The use of stereoselective synthesis techniques has been pivotal in ensuring the correct configuration at the chiral center. Recent advancements in asymmetric catalysis have further streamlined the production process, making this compound more accessible for large-scale studies.

The application of (2R)-amino alcohol derivatives in drug discovery has been a focal point of recent research. For instance, studies have demonstrated that this compound exhibits potential as a lead molecule for developing treatments against neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key neuronal receptors makes it a promising candidate for further exploration in preclinical models.

Moreover, the compound's pyrazole ring contributes significantly to its electronic properties, making it a valuable component in supramolecular chemistry and materials science. Researchers have investigated its use as a building block for self-assembled monolayers and coordination polymers, leveraging its ability to form hydrogen bonds and metal-ligand interactions.

In conclusion, (2R)-amino alcohol derivatives like CAS No. 2227815-90-7 represent a frontier in chemical research, offering diverse opportunities across multiple disciplines. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound stands at the forefront of innovation in modern chemistry.